3-(3-chlorophenyl)-N-methyl-3-phenyl-N-(1,3-thiazol-2-ylmethyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-methyl-3-phenyl-N-(1,3-thiazol-2-ylmethyl)propanamide
• InChI: InChI=1S/C20H19ClN2OS/c1-23(14-19-22-10-11-25-19)20(24)13-18(15-6-3-2-4-7-15)16-8-5-9-17(21)12-16/h2-12,18H,13-14H2,1H3
• InChI Key: MNVQKIICCOERND-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC=CS1)C(=O)CC(C2=CC=CC=C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H19ClN2OS
• Molecular Weight: 370.9 g/mol

Description

The compound “3-(3-chlorophenyl)-N-methyl-3-phenyl-N-(1,3-thiazol-2-ylmethyl)propanamide” is a complex organic molecule that contains a thiazole ring. Thiazoles are a class of organic compounds that contain a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. They are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions. For example, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary greatly depending on their specific structure and functional groups. Some thiazole derivatives have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Future Directions

Thiazole derivatives are a promising area of research due to their wide range of biological activities. Future research could focus on synthesizing new thiazole derivatives and studying their properties and potential applications.